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Compound of Interest

Compound Name: 1-Phenyl-1-cyclohexene

Cat. No.: B116675 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 1-
Phenyl-1-cyclohexene, ensuring compliance with safety regulations and minimizing

environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 1-Phenyl-1-cyclohexene
with appropriate safety measures. This compound is a combustible liquid that can cause skin

and eye irritation and is very toxic to aquatic life with long-lasting effects.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3][4][5][6]

Hand Protection: Use appropriate chemical-resistant gloves.[6]

Skin and Body Protection: Wear a lab coat and ensure that skin is not exposed.[5][7]

Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid breathing

vapors.[3][7]
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Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][5][8]

Keep away from heat, sparks, open flames, and other sources of ignition.[1]

Incompatible with oxidizing agents.[4][5]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 1-Phenyl-1-cyclohexene is to treat

it as hazardous chemical waste and arrange for its collection by a licensed environmental

waste management contractor. Do not pour 1-Phenyl-1-cyclohexene down the drain or

dispose of it with regular trash.[1][9][10]

Step 1: Waste Collection and Segregation
Designated Waste Container:

Use a dedicated, properly labeled hazardous waste container for collecting 1-Phenyl-1-
cyclohexene waste. The container must be made of a compatible material and have a

tightly fitting cap.[9][11]

The original product container is often a suitable choice for waste collection.[9]

Label the container clearly as "Hazardous Waste" and list "1-Phenyl-1-cyclohexene" and

any other constituents.

Segregation:

Do not mix 1-Phenyl-1-cyclohexene waste with other incompatible waste streams. It is

generally categorized as a non-halogenated organic solvent.[12]

Step 2: Handling Spills and Contaminated Materials
In the event of a spill, follow these procedures for cleanup and disposal:

Contain the Spill: Ensure adequate ventilation and wear appropriate PPE.[4][5][8]

Absorb the Spill: Use an inert absorbent material such as sand, silica gel, acid binder, or

universal binder to soak up the spilled liquid.[4][5][8]
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Collect and Containerize: Carefully sweep or scoop the absorbent material into a designated

hazardous waste container.[4][5]

Decontaminate the Area: Clean the spill area thoroughly.

Dispose of Contaminated Materials: Any materials used for cleanup, such as gloves, paper

towels, and absorbent pads, must also be placed in the hazardous waste container for

proper disposal.[10]

Step 3: Disposal of Empty Containers
Empty containers that once held 1-Phenyl-1-cyclohexene must be handled as hazardous

waste unless properly decontaminated.[1]

Triple Rinsing: For a container to be considered non-hazardous, it must be triple-rinsed with

a suitable solvent (e.g., acetone or ethanol).[9]

Collect Rinsate: The solvent rinsate from the cleaning process must be collected and

disposed of as hazardous waste.[9]

Deface Label: Before disposing of the rinsed container in regular waste, completely deface

or remove the original label.[9]

Step 4: Arranging for Professional Disposal
Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary contact for arranging the disposal of hazardous waste.[10][13]

Follow Institutional Protocols: Adhere to your organization's specific procedures for

hazardous waste pickup, including any required forms or labeling.

Licensed Waste Carrier: The EHS department will coordinate with a licensed hazardous

waste disposal company to transport and dispose of the chemical in accordance with all

federal, state, and local regulations.[1][8]

Quantitative Data Summary
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While specific quantitative limits for disposal are determined by local regulations, the following

physical and chemical properties of 1-Phenyl-1-cyclohexene are relevant for its safe handling

and storage prior to disposal.

Property Value

Molecular Formula C₁₂H₁₄

Molecular Weight 158.24 g/mol

Flash Point 103 °C (217.4 °F) - closed cup[4][5]

Boiling Point 251-253 °C[4][5]

Melting Point -11 °C[4][5]

Density 0.994 g/mL at 25 °C

Storage Class 10 - Combustible liquids

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Phenyl-1-cyclohexene and associated waste.
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Start: 1-Phenyl-1-cyclohexene Waste Generated
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End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-Phenyl-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b116675?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/c104809
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenylcyclohexene
https://www.chemicalbook.com/msds/1-phenyl-1-cyclohexene.pdf
https://www.fishersci.com/store/msds?partNumber=AC130450050&productDescription=1-PHENYL-1-CYCLOHEXENE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20602&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://cdn.chemservice.com/product/msdsnew/External/English/N-14276%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/1-phenyl-1-cyclohexene_2.htm
https://www.spectrumchemical.com/media/sds/TCI-P1302.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://community.preproom.org/index.php?threads/disposal-of-testing-for-alkane-alkene.22238/
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b116675#1-phenyl-1-cyclohexene-proper-disposal-procedures
https://www.benchchem.com/product/b116675#1-phenyl-1-cyclohexene-proper-disposal-procedures
https://www.benchchem.com/product/b116675#1-phenyl-1-cyclohexene-proper-disposal-procedures
https://www.benchchem.com/product/b116675#1-phenyl-1-cyclohexene-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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